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Compound of Interest

Compound Name: Calcium permanganate

Cat. No.: B160216

Abstract

This technical guide provides a comprehensive overview of calcium permanganate,
Ca(MnOa)2, a strong oxidizing agent with applications in chemical synthesis, water treatment,
and environmental remediation. The document details its chemical structure, physicochemical
properties, and established synthesis protocols. Particular emphasis is placed on its role as an
oxidant in organic chemistry, which is relevant to drug development and the synthesis of
complex organic intermediates. Safety considerations and handling procedures are also
discussed.

Introduction

Calcium permanganate, with the chemical formula Ca(MnQa4)z, is an inorganic compound
consisting of a calcium cation (Ca2*) and two permanganate anions (MnOas™).[1][2] It is a potent
oxidizing agent, a property conferred by the manganese atom in its +7 oxidation state.[3] While
less common than its potassium counterpart, calcium permanganate offers distinct solubility
characteristics that can be advantageous in certain applications. This guide aims to provide
researchers, scientists, and drug development professionals with a detailed technical resource
on its chemical formula, structure, properties, and synthesis.

Chemical Formula and Structure

The chemical formula for calcium permanganate is Ca(MnQa)2.[1][2][4][5] The permanganate
anion (MnOa4~) features a central manganese atom tetrahedrally coordinated to four oxygen
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atoms. The overall structure is an ionic salt.

Calcium permanganate typically crystallizes as a tetrahydrate, Ca(MnQa)2-4H20. The crystal
structure of this hydrate has been determined to be orthorhombic.[6]
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Chemical Structure of Calcium Permanganate
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Physicochemical Properties

Calcium permanganate is a purple, deliquescent crystalline solid.[1][2] It is highly soluble in
water and, as a strong oxidizer, reacts with and decomposes in alcohol and other organic
solvents.[1][7]

Property Value

Chemical Formula Ca(MnQOa)2

Molar Mass 277.95 g/mol [1][7]

Appearance Purple, deliquescent crystals[1][2]
Density 2.4 glcm3[7]

Melting Point Decomposes at 140 °C (tetrahydrate)[1]

Tetrahydrate: 331 g/100 mL at 14 °C; 338 g/100

Solubility in Water
mL at 25 °CJ[1]

Ca(Mn0a4)2:4H20: Orthorhombic, Space group

Crystal Structure
Pccn (No. 56)[6]

a=13.9791(19) A, b =5.5404(8) A, c =

Lattice Parameters 13.3908(18) A, V = 1037.1(2) A3 (for
tetrahydrate)[6]
Percent Composition Ca: 14.42%, Mn: 39.53%, O: 46.05%[4]

Synthesis of Calcium Permanganate

Several methods for the preparation of calcium permanganate have been reported. The
choice of method depends on the available starting materials and desired purity.

Metathesis Reaction

A common laboratory-scale synthesis involves the reaction of potassium permanganate with
calcium chloride in an aqueous solution.[2]

Reaction: 2KMnOa(aq) + CaClz(ag) — Ca(MnOa)z(aq) + 2KCI(s)
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The potassium chloride, being less soluble, can be separated by fractional crystallization.

Synthesis from Manganese Dioxide

Calcium permanganate can also be prepared by oxidizing manganese dioxide (MnOz2) with
calcium hypochlorite in an alkaline solution.[2] A small amount of calcium hydroxide is added to
maintain a high pH.

Reaction: 2MnO2 + 3Ca(OCl)z + 2Ca(OH)z —» Ca(Mn0Oa4)2 + 3CaClz + 2H20
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Logical workflow for the synthesis of Calcium Permanganate.
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Experimental Protocol: Metathesis Reaction

Objective: To synthesize calcium permanganate tetrahydrate via metathesis from potassium
permanganate and calcium chloride.

Materials:

Potassium permanganate (KMnOa)

¢ Anhydrous calcium chloride (CacClz2)

e Deionized water

o Erlenmeyer flasks

e Heating mantle with magnetic stirring

« Filtration apparatus (Buchner funnel, filter paper)
e Crystallizing dish

e Vacuum desiccator

Procedure:

e Prepare a concentrated solution of potassium permanganate by dissolving a stoichiometric
amount in a minimal volume of warm (approx. 50-60°C) deionized water with stirring.

e In a separate flask, prepare a saturated solution of calcium chloride in deionized water.

e Slowly add the calcium chloride solution to the potassium permanganate solution while
stirring continuously. A precipitate of potassium chloride may begin to form.

o Cool the mixture in an ice bath to maximize the precipitation of potassium chloride.
o Separate the precipitated KCI by vacuum filtration.

o Transfer the filtrate, which contains the aqueous calcium permanganate, to a crystallizing
dish.
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o Allow the water to evaporate slowly in a fume hood at room temperature, or concentrate the
solution by gentle heating.

o Collect the resulting purple crystals of Ca(MnOa4)2-4H20 by filtration.

e Dry the crystals in a vacuum desiccator to prevent further hydration or decomposition.

Applications in Research and Development
Oxidizing Agent in Organic Synthesis

Permanganates are versatile oxidizing agents in organic chemistry, capable of oxidizing a wide
range of functional groups.[8] They can be used for the conversion of alkenes to diols, the
oxidation of aldehydes to carboxylic acids, and the oxidation of alkyl side chains on aromatic
rings to carboxylic acids.[9][10] While potassium permanganate is more commonly used, the
high solubility of calcium permanganate in water can be beneficial for certain aqueous-phase
reactions.

The general mechanism for the oxidation of an alkene to a syn-diol by permanganate involves
the formation of a cyclic manganate ester intermediate.
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Oxidation of an alkene to a syn-diol via a cyclic manganate ester.

The use of permanganates is integral to the synthesis of certain pharmaceutical compounds,
such as ascorbic acid, chloramphenicol, and saccharin, although specific industrial processes
may favor sodium or potassium permanganate.[11]

Water Sterilization and Disinfection

Calcium permanganate is used for the sterilization of water.[1][7] Its strong oxidizing
properties allow it to destroy bacteria, viruses, and other microorganisms.[12] It is also effective
at oxidizing dissolved iron, manganese, and hydrogen sulfide, which can then be removed by
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filtration. The presence of calcium ions can aid in the aggregation of algae cells after oxidation,
enhancing their removal.[13]

Other Applications

Other reported uses for calcium permanganate include:

As a deodorizer.[1][2][7]

In the textile industry.[1][2]

As a component in some teeth whitening formulations.[1][7]

Historically, as a component of rocket fuel.[1]

Safety and Handling

Calcium permanganate is a strong oxidizing agent and must be handled with care.

» Fire and Explosion Hazard: It is not combustible but will accelerate the burning of
combustible materials.[2] Finely divided mixtures with combustible materials may be
explosive. Spontaneous ignition can occur upon contact with liquid combustible materials.[2]

o Reactivity: It can react explosively with sulfuric acid, acetic acid, and acetic anhydride if not
kept cold.[1][2] Contact with organic substances can lead to fire or explosions.[1]

o Health Hazards: Calcium permanganate is corrosive and can cause burns to the skin,
eyes, and respiratory tract. Ingestion is highly toxic and can lead to severe injury or death.[7]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,
and a lab coat, should be worn when handling this compound. Work should be conducted in
a well-ventilated fume hood.

Conclusion

Calcium permanganate is a powerful inorganic oxidizing agent with established and potential
applications in various scientific fields. Its high solubility in water distinguishes it from other
permanganate salts. A thorough understanding of its chemical properties, synthesis, and safe
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handling procedures is essential for its effective and safe utilization in research and
development. While its direct role in drug development is primarily as a synthetic reagent, its
utility in water purification and environmental remediation underscores its broader scientific
importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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